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Compound of Interest

Compound Name: 4,5-Dichloro-6-pyridazone-15N2

Cat. No.: B564319

CAS Number: 1189481-89-7

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 4,5-dichloro-6-pyridazone-t°Nz, a
stable isotope-labeled compound with potential applications in tuberculosis research. This
document details its chemical properties, outlines a plausible synthetic pathway, presents its
reported tuberculostatic activity, and discusses the general mechanism of action for related
compounds.

Chemical and Physical Properties

4,5-Dichloro-6-pyridazone-1°>Nz: is the isotopically labeled form of 4,5-dichloro-3(2H)-
pyridazinone, where both nitrogen atoms in the pyridazinone ring are the heavy isotope °N.
The incorporation of 13N allows for its use in a variety of analytical techniques, including mass
spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to trace the metabolic fate
of the molecule in biological systems.
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Property Value Reference

CAS Number 1189481-89-7 [11[2]

Molecular Formula C4H2CI23N20 [1][2]

Molecular Weight 166.96 g/mol [11[2]

Appearance Beige Crystalline Solid [3]

Metting Point 204-206 °C (for unlabeled 3]
compound)

Unlabeled CAS Number 932-22-9

Synthesis

While a specific protocol for the synthesis of 4,5-dichloro-6-pyridazone-*>Nz2 is not readily
available in the public domain, a plausible synthetic route can be inferred from the established
synthesis of the unlabeled compound and general methods for isotopic labeling.

The synthesis of the unlabeled 4,5-dichloro-3(2H)-pyridazinone typically starts from
mucochloric acid.[4] The key step for introducing the 1°N isotopes would be the use of °N2-

hydrazine.

Proposed Experimental Protocol for Synthesis:

A potential synthesis workflow is outlined below. This protocol is a hypothetical adaptation for
the labeled compound based on known reactions for similar structures.
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Step 1: Ring Formation

Mucochloric Acid 15N2-Hydrazine

oo

Reaction in Diluted H2SOa

'

[*5N2]-4,5-dichloropyridazin-3-one

Step 2: Purification

Crude Product

'

Recrystallization

'

Purified 4,5-Dichloro-6-pyridazone->N2

In Vitro Assay Preparation
Prepare serial dilutions of
4,5-dichloro-6-pyridazone-1>N2

:

Inoculate with
Mycobacterium tuberculosis H37Rv

Incubate plates

Data Analysis

G\dd Resazurin indicato)

Read fluorescence/color change

:

Determine Minimum Inhibitory
Concentration (MIC)
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Hypothesized Cellular Effects

Pyridazinone Derivative
(Active Form)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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